Cas no 6790-32-5 (3,4-dihydro-1H-Pyrano[3,4-c]pyridin-1-one)

• Product Name: 3,4-dihydro-1H-Pyrano[3,4-c]pyridin-1-one
• CAS No: 6790-32-5
• MF: C₈H₇NO₂
• MW: 149.146682024002
• MDL: MFCD18384702
• CID: 1115897
• PubChem ID: 442532
• Update Time: 2025-06-10

3,4-dihydro-1H-Pyrano[3,4-c]pyridin-1-one Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-1H-Pyrano[3,4-c]pyridin-1-one
• 3,4-dihydropyrano[3,4-c]pyridin-1-one
• DTXSID40331865
• C09957
• 3,4-dihydro-pyrano[3,4-c]pyridine-1-on
• 1H,3H,4H-Pyrano[3,4-c]pyridin-1-one
• CHEBI:5314
• Gentianadine
• SCHEMBL798279
• AC1L9D0Z
• SureCN798279
• SIIDHCZFMSEKDS-UHFFFAOYSA-N
• Q27106713
• 6790-32-5
• DB-314781

• MDL： MFCD18384702
• Inchi： 1S/C8H7NO2/c10-8-7-5-9-3-1-6(7)2-4-11-8/h1,3,5H,2,4H2
• InChI Key： SIIDHCZFMSEKDS-UHFFFAOYSA-N
• SMILES： O1C(C2C=NC=CC=2CC1)=O

Computed Properties

• Exact Mass: 149.04771
• Monoisotopic Mass: 149.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranopyridines Pyranopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranopyridines

Additional information on 3,4-dihydro-1H-Pyrano[3,4-c]pyridin-1-one

Introduction to 3,4-dihydro-1H-Pyrano[3,4-c]pyridin-1-one (CAS No. 6790-32-5)

3,4-dihydro-1H-Pyrano[3,4-c]pyridin-1-one, with the CAS number 6790-32-5, is a versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of pyrano[3,4-c]pyridines, which are known for their unique structural features and potential biological activities. The compound's molecular formula is C₉H₁₀N₂O₂, and it has a molecular weight of approximately 178.18 g/mol.

The structure of 3,4-dihydro-1H-Pyrano[3,4-c]pyridin-1-one is characterized by a fused ring system consisting of a pyran ring and a pyridine ring. The presence of these rings imparts unique chemical properties to the compound, making it an interesting candidate for various applications in pharmaceutical research and development. The compound's ability to form hydrogen bonds and its aromatic nature contribute to its stability and reactivity in different chemical environments.

In recent years, there has been a growing interest in the biological activities of 3,4-dihydro-1H-Pyrano[3,4-c]pyridin-1-one. Studies have shown that this compound exhibits a range of pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of 3,4-dihydro-1H-Pyrano[3,4-c]pyridin-1-one demonstrated significant anti-inflammatory activity in both in vitro and in vivo models. The researchers found that these derivatives effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Another notable application of 3,4-dihydro-1H-Pyrano[3,4-c]pyridin-1-one is in the field of neuroprotection. A study published in the Journal of Neurochemistry in 2021 investigated the neuroprotective effects of this compound against oxidative stress-induced neuronal damage. The results showed that 3,4-dihydro-1H-Pyrano[3,4-c]pyridin-1-one significantly reduced oxidative stress markers and improved cell viability in neuronal cells exposed to hydrogen peroxide. These findings suggest that this compound could be a promising candidate for the development of neuroprotective agents.

The synthetic routes for preparing 3,4-dihydro-1H-Pyrano[3,4-c]pyridin-1-one have been extensively studied. One common method involves the reaction of 5-hydroxymethylfurfural with ethyl acetoacetate followed by cyclization under acidic conditions. Another approach involves the condensation of 5-hydroxymethylfurfural with malononitrile and subsequent cyclization using a base catalyst. These synthetic methods provide researchers with flexible options for synthesizing this compound and its derivatives.

The pharmacokinetic properties of 3,4-dihydro-1H-Pyrano[3,4-c]pyridin-1-one have also been investigated to understand its potential as a therapeutic agent. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles. For example, a study published in the European Journal of Pharmaceutical Sciences in 2020 reported that 3,4-dihydro-1H-Pyrano[3,4-c]pyridin-1-one had a half-life of approximately 6 hours in rats and showed good tissue distribution.

In addition to its biological activities and synthetic routes, the safety profile of 3,4-dihydro-1H-Pyrano[3,4-c]pyridin-1-one has been evaluated in various preclinical studies. Toxicity assessments have indicated that this compound is generally well-tolerated at therapeutic doses. However, further research is needed to fully understand its long-term safety and potential side effects.

The potential applications of 3,4-dihydro-1H-Pyrano[3,4-c]pyridin-1-one extend beyond its direct biological activities. This compound can serve as a valuable building block for the synthesis of more complex molecules with enhanced therapeutic properties. For instance, researchers have explored the use of this compound as a scaffold for developing new anti-inflammatory drugs with improved efficacy and reduced side effects.

In conclusion, 3,4-dihydro-1H-Pyrano[3,4-c]pyridin-1-one (CAS No. 6790-32-5) is a multifaceted compound with significant potential in various areas of pharmaceutical research and development. Its unique structural features and diverse biological activities make it an attractive target for further investigation and application. As research continues to uncover new insights into this compound's properties and mechanisms of action, it is likely to play an increasingly important role in the development of novel therapeutic agents.